molecular formula C8H5F3INO3 B8448023 3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)-

3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)-

Cat. No.: B8448023
M. Wt: 347.03 g/mol
InChI Key: OHOOAXRCMLPKSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H5F3INO3 and its molecular weight is 347.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinecarboxylic acid, 5-iodo-6-(2,2,2-trifluoroethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5F3INO3

Molecular Weight

347.03 g/mol

IUPAC Name

5-iodo-6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid

InChI

InChI=1S/C8H5F3INO3/c9-8(10,11)3-16-6-5(12)1-4(2-13-6)7(14)15/h1-2H,3H2,(H,14,15)

InChI Key

OHOOAXRCMLPKSB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=C1I)OCC(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-5-iodo-3-pyridinecarboxylic acid (CAN 59782-87-5, 4.7 g, 16.6 mmol) was dissolved in DMSO (49.5 ml). Potassium hydroxide pellets (2.79 g, 49.7 mmol) and 2,2,2-trifluoroethanol (2.16 g, 1.55 ml, 21.6 mmol) were added slowly at room temperature under argon. The reaction mixture was stirred for 2 h at rt; water (35 mL) was added and the mixture was cooled to 0-5° C. Concentrated HCl solution (8 mL) was added drop by drop and the precipitated solid was collected, washed with cold water and dried. The crude material was purified by flash chromatography (silica gel, 150 g, 0% to 20% i-propyl acetate in n-heptane +10% of acetic acid) to give the title compound (1.6 g, 28%) as colorless solid; MS (ESI) 345.7 (M−H)−.
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
Quantity
49.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.55 mL
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
reactant
Reaction Step Four
Name
Quantity
35 mL
Type
solvent
Reaction Step Five
Yield
28%

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